Cas no 859282-12-5 ((3S)-3-(pyrrolidin-1-yl)pyrrolidine)

(3S)-3-(Pyrrolidin-1-yl)pyrrolidine is a chiral pyrrolidine derivative featuring a stereocenter at the 3-position, which confers enantioselectivity in synthetic applications. Its bifunctional structure, combining a pyrrolidine ring with a pyrrolidinyl substituent, makes it a versatile intermediate in asymmetric synthesis and pharmaceutical development. The compound’s rigid, nitrogen-rich framework is advantageous for constructing complex heterocycles or serving as a ligand in catalysis. Its high purity and defined stereochemistry ensure reproducibility in research and industrial processes. This scaffold is particularly valuable in medicinal chemistry for modulating bioavailability and target selectivity due to its conformational constraints and basicity. Suitable for fine chemical synthesis, it is typically handled under inert conditions to preserve stability.

(3S)-3-(pyrrolidin-1-yl)pyrrolidine structure

859282-12-5 structure

Product Name:(3S)-3-(pyrrolidin-1-yl)pyrrolidine

CAS No:859282-12-5

MF:C₈H₁₆N₂

MW:140.226041793823

MDL:MFCD09608031

CID:718010

PubChem ID:7176274

Update Time:2025-06-07

(3S)-3-(pyrrolidin-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- (S)-1,3'-Bipyrrolidine
- (3'S)-(1,3)-BIPYRROLIDINE
- (3S)-3-(Pyrrolidin-1-yl)pyrrolidine
- (3S)-3-pyrrolidin-1-ylpyrrolidine
- 1,3'-Bipyrrolidine,(3'S)-
- EN300-2985689
- MFCD09608031
- (S)-1-(pyrrolidin-3-yl)pyrrolidine
- SCHEMBL1447785
- (3'S)-1,3'-bipyrrolidine
- HFZLSTDPRQSZCQ-QMMMGPOBSA-N
- AMY21438
- (S)-3-(Pyrrolidin-1-yl)pyrrolidine
- CS-0183374
- DTXSID50428351
- 859282-12-5
- BS-25877
- A19237
- 1-[(3S)-pyrrolidin-3-yl]pyrrolidine
- DB-076495
- (3S)-3-(pyrrolidin-1-yl)pyrrolidine
- MDL： MFCD09608031
- Inchi： 1S/C8H16N2/c1-2-6-10(5-1)8-3-4-9-7-8/h8-9H,1-7H2/t8-/m0/s1
- InChI Key： HFZLSTDPRQSZCQ-QMMMGPOBSA-N
- SMILES： N1(CCCC1)[C@@H]1CNCC1

Computed Properties

Exact Mass: 140.131348519g/mol
Monoisotopic Mass: 140.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 15.3Å²

Experimental Properties

Density: 1.014
Boiling Point: 215.5°C at 760 mmHg
Flash Point: 91.5°C
Refractive Index: 1.517
PSA: 15.27000
LogP: 0.71080

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